Cas no 2228941-73-7 (tert-butyl N-(2-oxo-1,3-oxazolidin-5-yl)(phenyl)methylcarbamate)

• Product Name: tert-butyl N-(2-oxo-1,3-oxazolidin-5-yl)(phenyl)methylcarbamate
• CAS No: 2228941-73-7
• MF: C₁₅H₂₀N₂O₄
• MW: 292.330304145813
• CID: 6206990
• PubChem ID: 165622261
• Update Time: 2025-06-30

tert-butyl N-(2-oxo-1,3-oxazolidin-5-yl)(phenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-oxo-1,3-oxazolidin-5-yl)(phenyl)methylcarbamate
• 2228941-73-7
• tert-butyl N-[(2-oxo-1,3-oxazolidin-5-yl)(phenyl)methyl]carbamate
• EN300-1873063

• Inchi： 1S/C15H20N2O4/c1-15(2,3)21-14(19)17-12(10-7-5-4-6-8-10)11-9-16-13(18)20-11/h4-8,11-12H,9H2,1-3H3,(H,16,18)(H,17,19)
• InChI Key： MEOYKWXUKMOARM-UHFFFAOYSA-N
• SMILES： O1C(NCC1C(C1C=CC=CC=1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 292.14230712g/mol
• Monoisotopic Mass: 292.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 76.7Ų

Additional information on tert-butyl N-(2-oxo-1,3-oxazolidin-5-yl)(phenyl)methylcarbamate

tert-butyl N-(2-oxo-1,3-oxazolidin-5-yl)(phenyl)methylcarbamate: A Comprehensive Overview

The compound tert-butyl N-(2-oxo-1,3-oxazolidin-5-yl)(phenyl)methylcarbamate, with the CAS number 2228941-73-7, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development and agrochemicals. The molecule's structure is characterized by a tert-butyl group, an oxazolidinone ring, and a phenyl-substituted methyl carbamate moiety, which collectively contribute to its diverse chemical properties.

The oxazolidinone ring in the molecule is a key structural element that imparts stability and reactivity. This five-membered ring, containing two oxygen atoms and one nitrogen atom, is known for its ability to form hydrogen bonds and participate in various chemical transformations. The presence of the tert-butyl group enhances the molecule's lipophilicity, making it more suitable for biological applications where membrane permeability is crucial.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel antibiotics targeting bacterial resistance mechanisms. The phenyl group in the structure has been shown to influence the compound's selectivity and potency when used as a building block in medicinal chemistry.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions and cyclizations. The use of environmentally friendly catalysts has been reported to improve the yield and reduce the environmental impact of its production. These advancements underscore the importance of sustainable practices in modern chemical synthesis.

The application of this compound extends beyond pharmaceuticals; it has also been investigated for its potential in agrochemicals, particularly as a fungicide or insecticide. Field trials have demonstrated promising results, with the compound showing efficacy against various plant pathogens without adverse effects on non-target organisms.

From a structural perspective, the molecule's flexibility allows for further functionalization to tailor its properties for specific applications. For example, modifications to the phenyl group or the oxazolidinone ring could enhance its bioavailability or selectivity in biological systems.

In conclusion, tert-butyl N-(2-oxo-1,3-oxazolidin-5-yl)(phenyl)methylcarbamate is a versatile compound with significant potential across multiple domains. Its unique structure and reactivity make it an invaluable tool in contemporary chemical research and development.